Cas no 2680838-23-5 (6-Acetamido-5-formylpyridine-3-carboxylic acid)

• Product Name: 6-Acetamido-5-formylpyridine-3-carboxylic acid
• CAS No: 2680838-23-5
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 5649780
• PubChem ID: 165915006
• Update Time: 2025-07-24

6-Acetamido-5-formylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetamido-5-formylpyridine-3-carboxylic acid
• EN300-28272683
• 2680838-23-5
• 6-Acetamido-5-formylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8N2O4/c1-5(13)11-8-7(4-12)2-6(3-10-8)9(14)15/h2-4H,1H3,(H,14,15)(H,10,11,13)
• InChI Key： XTJCWKHRULYVHY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(C=O)=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 6-Acetamido-5-formylpyridine-3-carboxylic acid

Introduction to 6-Acetamido-5-formylpyridine-3-carboxylic acid (CAS No: 2680838-23-5)

6-Acetamido-5-formylpyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680838-23-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyridine core with functional groups such as an acetamide and a formyl group, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The structural configuration of this compound imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The acetamido moiety at the 6-position and the formyl group at the 5-position contribute to the compound's reactivity, enabling participation in various chemical transformations such as condensation, reduction, and nucleophilic addition reactions. These properties are particularly useful in the development of pharmaceuticals, where precise functionalization is often required to achieve desired biological activity. The presence of these functional groups also makes 6-Acetamido-5-formylpyridine-3-carboxylic acid a candidate for further derivatization, allowing chemists to explore novel analogs with tailored properties.

In recent years, there has been growing interest in pyridine derivatives due to their prevalence in biologically active compounds. The scaffold provided by 6-Acetamido-5-formylpyridine-3-carboxylic acid is particularly noteworthy because it can be modified to produce molecules with potential applications in drug discovery. For instance, researchers have explored its utility in generating kinase inhibitors, which are crucial in treating various diseases, including cancer. The formyl group can be readily converted into an amine or ester, while the acetamide can be modified to introduce additional pharmacophores.

One of the most compelling aspects of 6-Acetamido-5-formylpyridine-3-carboxylic acid is its role as a building block in the synthesis of more complex structures. In medicinal chemistry, the ability to construct intricate molecular frameworks from simpler precursors is essential for developing new therapeutic agents. The compound's reactivity allows for the introduction of diverse substituents at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully employed in identifying novel leads with therapeutic potential.

Recent studies have highlighted the importance of 6-Acetamido-5-formylpyridine-3-carboxylic acid in the development of antiviral agents. The pyridine ring is a common motif in many antiviral drugs due to its ability to interact with biological targets such as enzymes and receptors. By leveraging the reactivity of this compound, scientists have been able to design molecules that disrupt viral replication cycles. For example, derivatives of 6-Acetamido-5-formylpyridine-3-carboxylic acid have been investigated for their ability to inhibit proteases essential for viral maturation.

The pharmaceutical industry has also explored the use of 6-Acetamido-5-formylpyridine-3-carboxylic acid in the development of anti-inflammatory agents. Inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways can lead to effective treatments. Researchers have found that modifications of this compound can yield molecules that modulate inflammatory responses by interacting with signaling pathways involved in inflammation. These findings underscore the versatility of 6-Acetamido-5-formylpyridine-3-carboxylic acid as a pharmacological tool.

Beyond its applications in drug discovery, 6-Acetamido-5-formylpyridine-3-carboxylic acid has utility in materials science and catalysis. Its structural features make it a suitable candidate for designing ligands that coordinate with metal centers in catalysts. Such catalysts are essential for various industrial processes, including polymerization reactions and organic transformations. By incorporating derivatives of this compound into catalyst design, scientists aim to improve reaction efficiency and selectivity.

The synthesis of 6-Acetamido-5-formylpyridine-3-carboxylic acid itself is an area of active research. Chemists have developed various synthetic routes to access this compound efficiently and on scale. One common approach involves starting from commercially available pyridine derivatives and performing sequential functionalization reactions to introduce the desired substituents. Advances in synthetic methodology have enabled researchers to produce this compound with high purity, which is critical for downstream applications.

In conclusion, 6-Acetamido-5-formylpyridine-3-carboxylic acid (CAS No: 2680838-23-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent studies highlight its role in developing antiviral and anti-inflammatory agents, demonstrating its importance in medicinal chemistry. As research continues, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone of chemical innovation.